17-Ethynylandrost-2-ene-17-ol-17-acetate

• CAS RN: 124-85-6
• Molecular Formula: C23H32O2
• Molecular Weight: 340.5 g/mol
• IUPAC Name: [(5S,8R,9S,10S,13S,14S,17R)-17-ethynyl-10,13-dimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C23H32O2/c1-5-23(25-16(2)24)15-12-20-18-10-9-17-8-6-7-13-21(17,3)19(18)11-14-22(20,23)4/h1,6-7,17-20H,8-15H2,2-4H3/t17-,18-,19+,20+,21+,22+,23+/m1/s1
• InChI Key: SQRBBVVZRKZEPF-OWNQEUAMSA-N
• Isomeric SMILES: CC(=O)O[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC=CC4)C)C)C#C
• SMILES: CC(=O)OC1(CCC2C1(CCC3C2CCC4C3(CC=CC4)C)C)C#C
• synonyms: 17 alpha-ethynyl-5 alpha-androst-2-ene-17 beta-ol-17-acetate; 17-ethynylandrost-2-ene-17-ol-17-acetate; TX 380; TX-380

Description

17-Ethynylandrost-2-ene-17-ol-17-acetate, also known as EAA, is a synthetic androgenic steroid that has been widely used in scientific research. It is an androgen receptor agonist that binds to the androgen receptor and activates it. EAA has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Transformation and Reactivity Studies

• Epimeric 17-acetoxy-17-ethynylandrost-4-en-3-ones have been used in chemical transformations with diacetoxyiodobenzene and iodine, leading to the synthesis of pregnanes, showcasing the compound's reactivity and utility in steroid chemistry (Turuta et al., 1991).

Analytical Methods in Steroid Chemistry

• Kinetic studies of acid-catalyzed elimination reactions of related compounds have contributed to the understanding of steroid chemistry, particularly in analyzing different epimers of steroids (Csizer & Görög, 1976).

Synthesis of Steroidal Derivatives

• Research has focused on the synthesis of derivatives like 17α-Ethynyl-7α,11β-dihydroxyestradiol, starting from androsta-1,4,6-triene-3,11,17-trione, demonstrating the compound's relevance in the synthesis of complex steroidal structures (Burdett et al., 1982).

Studies on Acetylenic Compounds and Steroid Modification

• Research on acetylenic compounds, including ethynylandrost derivatives, has been pivotal in understanding the modification of steroids and their potential applications in various fields (Iwai & Hiraoka, 1960).